Cas no 2173992-44-2 (tert-butyl 4-(tert-butoxycarbonylamino)piperidine-4-carboxylate;hemi(oxalic acid))

• Product Name: tert-butyl 4-(tert-butoxycarbonylamino)piperidine-4-carboxylate;hemi(oxalic acid)
• CAS No: 2173992-44-2
• MF: C₁₇H₃₀N₂O₈
• MW: 390.43
• MDL: MFCD30804009
• CID: 5096618
• PubChem ID: 134129831
• Update Time: 2026-03-02

tert-butyl 4-(tert-butoxycarbonylamino)piperidine-4-carboxylate;hemi(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• bis(tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate)
• tert-butyl 4-(tert-butoxycarbonylamino)piperidine-4-carboxylate;hemi(oxalic acid)
• oxalic acid; bis(tert-butyl 4-{[(tert-butoxy)carbonyl]aminopiperidine-4-carboxylate)
• Oxalic acid bis(t-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate)
• CS-0185439
• tert-Butyl4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylatehemioxalate
• oxalic acid; bis(tert-butyl 4-[(tert-butoxycarbonyl)amino]piperidine-4-carboxylate)
• tert-Butyl 4-((tert-butoxycarbonyl)amino)piperidine-4-carboxylate hemioxalate
• SY344639
• oxalic acid; bis(tert-butyl 4-{[(tert-butoxy)carbonyl]amino}piperidine-4-carboxylate)
• MFCD30804009
• AS-54397
• tert-Butyl 4-(tert-Butoxycarbonylamino)piperidine-4-carboxylate hemi(oxalic acid)
• AKOS037644782
• P17844
• tert-butyl 4-(Boc-amino)-piperidine-4-carboxylate hemioxalate
• 2173992-44-2
• Oxalic acid bis(tert-butyl 4-([(tert-butoxy)carbonyl]amino)piperidine-4-carboxylate)
• tert-butyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-4-carboxylate;oxalic acid
• tert-Butyl 4-(Boc-amino)piperidine-4-carboxylate Hemioxalate

• MDL： MFCD30804009
• Inchi： 1S/C15H28N2O4.C2H2O4/c1-13(2,3)20-11(18)15(7-9-16-10-8-15)17-12(19)21-14(4,5)6;3-1(4)2(5)6/h16H,7-10H2,1-6H3,(H,17,19);(H,3,4)(H,5,6)
• InChI Key： ABVIIWJOPLLSHB-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(C1(CCNCC1)NC(=O)OC(C)(C)C)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 690.40512330g/mol
• Monoisotopic Mass: 690.40512330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 48
• Rotatable Bond Count: 13
• Complexity: 459
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 228Ų

Additional information on tert-butyl 4-(tert-butoxycarbonylamino)piperidine-4-carboxylate;hemi(oxalic acid)

Professional Introduction to Compound with CAS No. 2173992-44-2 and Product Name: *tert-butyl 4-(tert-butoxycarbonylamino)piperidine-4-carboxylate;hemi(oxalic acid)*

Compound with the CAS number 2173992-44-2 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, tert-butyl 4-(tert-butoxycarbonylamino)piperidine-4-carboxylate;hemi(oxalic acid), provides a detailed molecular description that underscores its potential applications in medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its utility in synthesizing novel bioactive molecules.

The molecular framework of this compound incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a tert-butyl group and a tert-butoxycarbonyl (Boc) protecting group in the molecule suggests its role as an intermediate in peptide synthesis and other organic transformations. The piperidine core, a six-membered heterocyclic amine, is known for its stability and prevalence in biologically active compounds, making it a valuable scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting various diseases. The compound with CAS No. 2173992-44-2 has been investigated for its potential in this context. Specifically, the Boc-protected piperidine derivative has shown promise in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor oral bioavailability and rapid degradation.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The hemi(oxalic acid) moiety suggests that it can form coordination complexes with metal ions, which is a common strategy used to enhance the solubility and bioavailability of drug candidates. Such complexes have been explored for their anticancer, antimicrobial, and anti-inflammatory properties.

The use of Boc protection in the synthesis of this compound is particularly noteworthy. The Boc group not only provides stability during synthetic procedures but also allows for selective deprotection under mild acidic conditions. This feature makes it an ideal candidate for multi-step synthetic routes where precise control over reaction conditions is essential.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet lab experiments. The compound with CAS No. 2173992-44-2 has been subjected to virtual screening using various computational tools to identify potential binding interactions with biological targets. These studies have revealed promising interactions with enzymes and receptors involved in metabolic pathways, suggesting its potential as a lead compound for further development.

The synthesis of this compound involves several sophisticated organic reactions that highlight the expertise required in modern pharmaceutical chemistry. Key steps include the formation of the piperidine ring through cyclization reactions, followed by functional group transformations such as alkylation and protection-deprotection strategies. Each step must be meticulously optimized to ensure high yields and purity, which are critical for subsequent biological evaluations.

In conclusion, the compound with CAS No. 2173992-44-2 and its product name tert-butyl 4-(tert-butoxycarbonylamino)piperidine-4-carboxylate;hemi(oxalic acid) represent a significant advancement in pharmaceutical research. Their unique structural features and versatile reactivity make them valuable tools for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative medicines.